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Compound of Interest

Compound Name: 2,3,6-Trichlorotoluene

Cat. No.: B1206156 Get Quote

An In-depth Technical Guide to 2,3,6-
Trichlorotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and analysis of 2,3,6-Trichlorotoluene. The information is intended for

researchers, scientists, and professionals in drug development and related fields.

Molecular Structure and IUPAC Name
The IUPAC name for 2,3,6-Trichlorotoluene is 1,2,4-trichloro-3-methylbenzene.[1][2][3] Its

chemical structure consists of a benzene ring substituted with a methyl group and three

chlorine atoms at positions 2, 3, and 6.

Below is a two-dimensional representation of the molecular structure of 2,3,6-
Trichlorotoluene.

Molecular Structure of 2,3,6-Trichlorotoluene

Physicochemical Properties
A summary of the key quantitative data for 2,3,6-Trichlorotoluene is presented in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₅Cl₃ [1][2][4]

Molecular Weight 195.47 g/mol [1][4]

CAS Number 2077-46-5 [1]

Appearance
Colorless to pale yellow liquid

or solid
[4]

Melting Point 42.95 °C [5]

Boiling Point 241.8 °C [5]

Density 1.4 ± 0.1 g/cm³ [4]

Vapor Pressure 0.0729 mmHg at 25°C [4]

LogP 4.1 - 4.34 [1][6]

Experimental Protocols
2,3,6-Trichlorotoluene is one of several isomers produced from the chlorination of toluene.[5]

A general method for its preparation involves the electrophilic aromatic substitution of toluene.

Methodology: Direct Chlorination of Toluene[5]

Reactants: Toluene is treated with three equivalents of chlorine gas.

Catalyst: The reaction is conducted in the presence of a Lewis acid catalyst, such as iron(III)

chloride (FeCl₃) or aluminum chloride (AlCl₃). Zirconium chloride has also been noted as a

catalyst for producing a mixture of trichlorotoluenes with a significant portion of the 2,3,6-

isomer.[7]

Procedure: Chlorine gas is bubbled through a mixture of toluene and the Lewis acid catalyst.

The reaction temperature is controlled to manage the rate of chlorination and minimize side

reactions.

Work-up and Purification: Upon completion, the reaction mixture contains a variety of

chlorinated toluene isomers. The desired 2,3,6-trichlorotoluene is then separated from the
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other isomers (such as 2,3,4-, 2,4,5-, and 2,4,6-trichlorotoluene) and any remaining starting

material through fractional distillation.[5]

The workflow for this synthesis process can be visualized as follows:

Toluene

Chlorination ReactionChlorine (3 eq.)

Lewis Acid Catalyst
(e.g., FeCl₃, ZrCl₄)

Mixture of
Trichlorotoluene Isomers Fractional Distillation 2,3,6-Trichlorotoluene

Click to download full resolution via product page

Synthesis Workflow for 2,3,6-Trichlorotoluene

The analysis of 2,3,6-Trichlorotoluene can be performed using reverse-phase high-

performance liquid chromatography (RP-HPLC).[6]

Methodology[6]

Chromatographic Column: A reverse-phase (RP) column, such as a Newcrom R1, is utilized.

Mobile Phase: The mobile phase consists of a mixture of acetonitrile (MeCN), water, and an

acidifier. For standard detection, phosphoric acid is used. For mass spectrometry (MS)

compatible applications, formic acid should be substituted for phosphoric acid.

Detection: A standard HPLC detector, such as a UV detector, can be used. For more

sensitive and specific detection, a mass spectrometer can be coupled with the HPLC

system.

Application: This method is suitable for the separation and quantification of 2,3,6-
Trichlorotoluene and can be adapted for preparative separation to isolate impurities. It is

also applicable to pharmacokinetic studies.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://en.wikipedia.org/wiki/Trichlorotoluene
https://www.benchchem.com/product/b1206156?utm_src=pdf-body-img
https://www.benchchem.com/product/b1206156?utm_src=pdf-body
https://www.benchchem.com/product/b1206156?utm_src=pdf-body
https://sielc.com/236-trichlorotoluene
https://sielc.com/236-trichlorotoluene
https://www.benchchem.com/product/b1206156?utm_src=pdf-body
https://www.benchchem.com/product/b1206156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


An alternative analytical method involves gas chromatography. For instance, the determination

of 2,3,6-trichlorotoluene in water can be achieved by extraction followed by gas

chromatography with flame ionization detection.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3,6-Trichlorotoluene | C7H5Cl3 | CID 16378 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. PubChemLite - 2,3,6-trichlorotoluene (C7H5Cl3) [pubchemlite.lcsb.uni.lu]

3. Benzene, 1,2,4-trichloro-3-methyl- [webbook.nist.gov]

4. echemi.com [echemi.com]

5. Trichlorotoluene - Wikipedia [en.wikipedia.org]

6. 2,3,6-Trichlorotoluene | SIELC Technologies [sielc.com]

7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

8. [Extraction and chromatographic determination of 2,3,6-trichlorotoluene and 2,3,6-
trichloro-p-tert-butyltoluene in water] - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [molecular structure and IUPAC name of 2,3,6-
Trichlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206156#molecular-structure-and-iupac-name-of-2-
3-6-trichlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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